Cas no 62214-02-2 (1H-Pyrazol-4-ol, 1-methyl-5-(4-methylphenyl)-3-phenyl-)

• Product name: 1H-Pyrazol-4-ol, 1-methyl-5-(4-methylphenyl)-3-phenyl-
• CAS No: 62214-02-2
• MF: C₁₇H₁₆N₂O
• MW: 264.321743965149
• CID: 454305
• PubChem ID: 71388774

1H-Pyrazol-4-ol, 1-methyl-5-(4-methylphenyl)-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-4-ol, 1-methyl-5-(4-methylphenyl)-3-phenyl-
• 1-methyl-5-(4-methylphenyl)-3-phenylpyrazol-4-ol
• 62214-02-2
• SCHEMBL23400590
• DTXSID20810825
• 1-Methyl-5-(4-methylphenyl)-3-phenyl-1H-pyrazol-4-ol

• Inchi： InChI=1S/C17H16N2O/c1-12-8-10-14(11-9-12)16-17(20)15(18-19(16)2)13-6-4-3-5-7-13/h3-11,20H,1-2H3
• InChI Key： DBJUYQLDGHCWEH-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1)C2=C(C(=NN2C)C3=CC=CC=C3)O

Computed Properties

• Exact Mass: 264.12638
• Monoisotopic Mass: 264.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 38Ų

Experimental Properties

• PSA: 38.05